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Get Quote

Storage and Handling Specifications

The table below summarizes the key storage parameters and chemical properties of Azido-PEG4-TFP ester:

Parameter Specification Rationale & Additional Context

Long-term
Storage Temp.

-20°C [1] [2] Standard for preserving reagent

integrity.

Short-term
Handling

Allow to reach room temperature before

opening [2].

Prevents condensation of atmospheric

moisture.

Atmosphere Store under an inert atmosphere (e.g.,

argon or nitrogen) and limit air exposure
[2].

Reagent is hygroscopic (absorbs

moisture) and sensitive to hydrolysis
[1] [2].

Form Solid [1] -

Purity >98% [2] -

Chemical Properties and Stability
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Understanding the chemical rationale behind the storage conditions is crucial for proper application. The

following diagram illustrates the competing reaction pathways of Azido-PEG4-TFP ester in an aqueous

environment:

Controlled Conditions Competing Reaction

Azido-PEG4-TFP Ester

Stable Amide Bond
(Desired Conjugate)

Reaction with Amine
k_conj · [Amine]

Hydrolyzed Carboxylic Acid
(Deactivated Reagent)

Reaction with Water
k_hyd

Primary Amine (R-NH₂) H₂O

Click to download full resolution via product page

The core challenge is that the TFP ester, while more stable than NHS esters, is inherently susceptible to

hydrolysis, which deactivates its amine-reactive function [3] [2]. The electron-withdrawing fluorine atoms

on the TFP ring make the ester a strong electrophile, prone to nucleophilic attack by both the desired amine

and water [1].

Handling and Solution Preparation

For experimental use, correct handling is vital to maintain the reagent's activity.

Reconstitution: Prepare stock solutions in dry, anhydrous solvents such as DMSO, DMF, or
acetonitrile [1] [3] [2].

Storage of Solutions: Aliquots of stock solutions should be stored at -80°C when not in use to
maximize shelf-life [1].

Reaction Conditions: Conjugation reactions with primary amines are typically performed in
anhydrous conditions or mild aqueous buffers (pH 7.5-8.0) [2]. The TFP ester's optimal pH range is

slightly higher than that of NHS esters, which provides better hydrolytic stability during the reaction [1]
[2].
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Experimental Conjugation Workflow

A typical two-step bioconjugation workflow using Azido-PEG4-TFP ester is outlined below. This protocol

assumes all reagents are prepared and handled under anhydrous conditions unless specified.

Key Considerations

Step 1: Amine Conjugation
React Azido-PEG4-TFP ester with
target molecule's primary amines

(Buffer: pH 7.5-8.0)

Step 2: Purification
Remove unreacted crosslinker

and byproducts.

Step 3: Click Chemistry
React the azide group with a

complementary alkyne (e.g., DBCO)
via CuAAC or SPAAC.

TFP esters offer superior hydrolytic stability
over NHS esters, allowing for this sequential
conjugation without intermediate purification.

Step 4: Final Analysis
Purify and characterize

the final conjugate.

The PEG4 spacer minimizes steric hindrance,
enhancing reaction efficiency in both steps.

Azido-PEG4-TFP Ester
(Stored at -20°C, desiccated)

Reconstitute in
anhydrous solvent

Amine-containing Molecule
(e.g., Protein, Antibody)

Alkyne-containing Molecule
(e.g., Payload, Detection tag)
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Key Technical Advantages

TFP vs. NHS Esters: The primary advantage of the TFP ester is its superior hydrolytic stability
compared to traditional NHS esters. Under identical conditions, the half-life of a TFP ester in aqueous

buffer can be several times longer than that of an NHS ester, providing a larger window for efficient
conjugation and reducing reagent waste [1] [3] [2].

Role of the PEG4 Spacer: The tetraethylene glycol spacer enhances the water solubility of the entire
conjugate and reduces steric hindrance, allowing the reactive groups to more easily access their

targets on biomolecules. This can lead to faster reaction kinetics and higher conjugation yields [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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